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Compound of Interest

Compound Name: Letimide Hydrochloride

Cat. No.: B1674776

Kenilworth, NJ — December 12, 2025 — Letimide Hydrochloride, a chemical entity identified
by the CAS number 21791-39-9, remains a compound with a sparsely documented history and
a notable absence of in-depth scientific literature in the public domain. While it is listed in
several chemical databases and is commercially available as a research chemical,
comprehensive information regarding its discovery, development, mechanism of action, and
clinical evaluation is not readily accessible.

Letimide Hydrochloride is chemically known as 3-[2-(diethylamino)ethyl]-1,3-benzoxazine-
2,4-dione hydrochloride.[1] Its molecular formula is C14H19CIN203, and it has a molecular
weight of 298.77 g/mol . The compound is structurally distinct from the well-known
immunomodulatory drug, lenalidomide, with which it is sometimes confused in search results.

The primary indication for Letimide Hydrochloride, as suggested by a commercial supplier, is
as an analgesic agent. However, this claim is not substantiated by publicly available research
papers, clinical trial data, or detailed pharmacological studies. The lack of published data
makes it impossible to provide a comprehensive overview of its efficacy, safety profile, or the
signaling pathways through which it may exert its effects.

A thorough search of scientific and patent databases for "Letimide Hydrochloride" and its
associated CAS number did not yield any significant results pertaining to its discovery, the
scientists or institutions involved, or the timeline of its development. There is no information
available on any preclinical or clinical trials that would provide quantitative data on its analgesic
properties, pharmacokinetic profile, or potential side effects.
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Furthermore, no experimental protocols for its synthesis, in vitro assays, or in vivo studies are
described in the accessible scientific literature. This absence of information prevents the
creation of a detailed technical guide or whitepaper as requested.

In conclusion, while Letimide Hydrochloride is a recognized chemical compound, it appears
to be a substance that has not been the subject of extensive research or development, or at
least, the results of any such work are not in the public domain. Researchers, scientists, and
drug development professionals interested in this compound would likely need to conduct
foundational research to elucidate its pharmacological properties.

Chemical and Physical Properties of Letimide

Hydrochloride

Property Value Source
CAS Number 21791-39-9

Molecular Formula C14H19CIN203

Molecular Weight 298.77 g/mol

3-[2-(diethylamino)ethyl]-1,3-
IUPAC Name benzoxazine-2,4-

dione;hydrochloride

Synonyms Letimide HCI, MA-1443
Physical Description Not available in search results
Solubility Not available in search results

Logical Relationship Diagram

Due to the lack of information on signaling pathways or experimental workflows for Letimide
Hydrochloride, a diagram representing these aspects cannot be generated. However, a
logical diagram illustrating the current state of knowledge can be presented.
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Caption: State of Knowledge on Letimide Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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